Cas no 898463-49-5 (3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898463-49-5
• MF: C₂₃H₃₂N₆O₂
• MW: 424.539184570313
• CID: 5493107
• Update Time: 2025-08-02

3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-[(3-methylphenyl)methyl]-8-(4-pentyl-1-piperazinyl)-
• 3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C23H32N6O2/c1-4-5-6-10-27-11-13-28(14-12-27)22-24-20-19(21(30)25-23(31)26(20)3)29(22)16-18-9-7-8-17(2)15-18/h7-9,15H,4-6,10-14,16H2,1-3H3,(H,25,30,31)
• InChI Key： RHNADGIDIZOAHT-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCCCC)CC1

Additional information on 3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Exploring the Potential of 3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898463-49-5) in Modern Research

The compound 3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898463-49-5) is a unique purine derivative that has garnered attention in pharmaceutical and biochemical research. With its complex structure featuring a 3-methylphenyl group and a 4-pentylpiperazine moiety, this molecule exhibits intriguing properties that make it a subject of interest for drug discovery and development. Researchers are particularly drawn to its potential applications in targeting specific biological pathways, given its structural similarity to other purine-based compounds known for their therapeutic effects.

One of the key areas where 3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is being explored is in the field of neurological disorders. The presence of the piperazine ring in its structure suggests potential interactions with neurotransmitter systems, which could be leveraged for conditions like anxiety, depression, or cognitive impairments. This aligns with current trends in neuroscience research, where there is a growing demand for novel compounds that can modulate brain function with minimal side effects.

Another promising application of CAS No. 898463-49-5 lies in its potential as a kinase inhibitor. Kinases play a crucial role in cell signaling and are often implicated in cancer and inflammatory diseases. The purine-2,6-dione core of this compound is structurally similar to known kinase inhibitors, making it a candidate for further investigation in oncology research. Recent studies have highlighted the need for more selective kinase inhibitors to reduce off-target effects, and this molecule could contribute to addressing that challenge.

The synthesis and characterization of 3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione present interesting challenges for medicinal chemists. The incorporation of both aromatic and aliphatic components in its structure requires careful optimization of synthetic routes to ensure high yield and purity. Researchers are particularly interested in developing scalable methods for producing this compound, as it could serve as a valuable intermediate for further derivatization and structure-activity relationship studies.

From a physicochemical properties perspective, CAS No. 898463-49-5 exhibits characteristics that influence its bioavailability and potential drug-likeness. The compound's logP value, influenced by the pentylpiperazine moiety, suggests moderate lipophilicity, which could be advantageous for blood-brain barrier penetration. However, its relatively large molecular weight may present formulation challenges that need to be addressed in preclinical development. These considerations are particularly relevant given the current emphasis in pharmaceutical research on developing compounds with optimal ADME (absorption, distribution, metabolism, and excretion) profiles.

The market for specialized purine derivatives like 3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been growing steadily, driven by increasing investment in drug discovery and the need for novel chemical entities. Pharmaceutical companies and research institutions are actively seeking such compounds for their screening libraries, creating opportunities for suppliers specializing in complex heterocyclic molecules. The unique structural features of this compound make it particularly valuable for fragment-based drug design approaches that are gaining popularity in modern medicinal chemistry.

Recent advances in computational chemistry and AI-driven drug discovery have opened new possibilities for exploring the potential of CAS No. 898463-49-5. Virtual screening techniques can help predict its binding affinities to various biological targets, while machine learning algorithms can suggest optimal modifications to enhance its pharmacological properties. These technological developments align with current industry trends toward more efficient and cost-effective drug discovery processes, making compounds like this increasingly important in the research landscape.

Quality control and analytical characterization of 3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione require sophisticated techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's complexity necessitates rigorous purity assessment, especially when intended for biological testing. These analytical challenges reflect broader trends in the fine chemicals industry, where there is increasing demand for high-purity research compounds with well-characterized structures and properties.

As research into CAS No. 898463-49-5 progresses, potential applications may extend beyond human medicine to include veterinary pharmaceuticals and agricultural chemicals. The versatility of purine-based compounds has been demonstrated in various fields, and this particular derivative's unique substitution pattern may offer advantages in these alternative applications. This broad potential contributes to the compound's significance in the chemical research community and its commercial value as a research chemical.

Looking ahead, the development of 3-methyl-7-(3-methylphenyl)methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione derivatives with improved properties represents an exciting research direction. Structure-activity relationship studies could lead to optimized versions with enhanced potency, selectivity, or pharmacokinetic profiles. Such efforts would align with current pharmaceutical industry priorities of developing targeted therapies with reduced side effects, potentially positioning this compound family as valuable contributors to future therapeutic options.